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An In-depth Technical Guide on the Physicochemical Properties of Anhydrous Manganese(II)

Oxalate

Introduction
Anhydrous Manganese(II) oxalate (MnC₂O₄) is an inorganic compound of significant interest in

materials science and chemistry. It serves as a crucial precursor for the synthesis of various

manganese oxides (e.g., MnO, Mn₂O₃, Mn₃O₄), which have widespread applications in

catalysis, energy storage devices like lithium-ion batteries, and as magnetic materials. The

controlled thermal decomposition of anhydrous MnC₂O₄ allows for the production of

manganese oxide nanoparticles with specific morphologies and properties. This document

provides a comprehensive overview of the core physicochemical properties of anhydrous

Manganese(II) oxalate, detailed experimental protocols for its characterization, and visual

representations of key processes for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The fundamental properties of anhydrous Manganese(II) oxalate are summarized in the tables

below. This data is critical for its handling, processing, and application in further research and

development.

General Properties
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Property Value Reference

Chemical Formula C₂MnO₄ [1][2]

Molar Mass 142.96 g/mol [2][3]

Appearance
Light pink crystalline

solid/powder
[1]

Density 2.43 g/cm³ (at 21.7°C) [1][2]

Solubility in Water
0.03087 g/100 g (at 25°C);

very slightly soluble.
[2][4]

Solubility in Other Solvents Soluble in dilute acids. [4]

Standard Molar Enthalpy of

Formation (ΔfH⁰₂₉₈)

-1087.3 kJ/mol (for the solid

state)
[2]

Crystal Structure
Anhydrous Manganese(II) oxalate is typically formed by the dehydration of its hydrated

precursors, such as the dihydrate (MnC₂O₄·2H₂O) or trihydrate (MnC₂O₄·3H₂O). Upon removal

of the water molecules, the material adopts an orthorhombic crystal structure.[5] The dihydrate

precursor commonly crystallizes in the orthorhombic system with the space group P2₁2₁2₁.[1]

Property
Value (for Dihydrate
Precursor)

Reference

Crystal System Orthorhombic [1]

Space Group P2₁2₁2₁ [1]

Lattice Parameters
a = 0.6262 nm, b = 1.3585 nm,

c = 0.6091 nm
[1]

Formula Units (Z) 4 [1]

Note: Data for the direct crystal structure of the anhydrous form is less commonly reported than

for its stable hydrated precursors. The structure of the anhydrous material is derived from these

precursors.[5]
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Thermal Properties
The thermal decomposition of anhydrous MnC₂O₄ is a critical property, particularly for its use

as a precursor. The decomposition pathway is highly dependent on the surrounding

atmosphere.

Property Value / Observation Atmosphere Reference

Decomposition Onset ~220-296°C Air / N₂ [6][7]

Decomposition

Reaction

MnC₂O₄(s) → MnO(s)

+ CO(g) + CO₂(g)
Inert (Vacuum / N₂) [1][8]

Decomposition

Products
Mn₂O₃, Mn₃O₄ Oxidative (Air / O₂) [8][9]

Enthalpy of

Dehydration (of

Dihydrate)

ΔH = 86 kJ/mol - [9]

DSC Endothermic

Peak

151°C (related to

decomposition

processes)

Nitrogen [10]

Magnetic and Spectroscopic Properties
The magnetic properties of manganese compounds are of significant interest. The oxalate

ligand can mediate magnetic exchange interactions between metal centers.[11]

Property Value / Observation Reference

Magnetic Behavior
Paramagnetic, with

antiferromagnetic interactions.
[11]

Infrared (IR) Spectroscopy

Characteristic vibrations of the

oxalate ligand (C=O and C-O

stretching) are observable.

Raman Spectroscopy
Can be used for

characterization.
[12]
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Experimental Protocols
Detailed methodologies are essential for the reproducible synthesis and analysis of anhydrous

Manganese(II) oxalate.

Synthesis
Anhydrous MnC₂O₄ is typically prepared via a two-step process: precipitation of a hydrated

precursor followed by thermal dehydration.

Step 1: Synthesis of Manganese(II) Oxalate Dihydrate (MnC₂O₄·2H₂O) Precursor This protocol

is based on a standard aqueous precipitation reaction.[1]

Reagents: Prepare aqueous solutions of a soluble manganese(II) salt (e.g., Manganese(II)

chloride, MnCl₂) and an oxalate source (e.g., sodium oxalate, Na₂C₂O₄, or oxalic acid,

H₂C₂O₄).

Precipitation: Slowly add the sodium oxalate solution to the stirred manganese chloride

solution at room temperature. A pale pink precipitate of Manganese(II) oxalate dihydrate will

form immediately.[1]

MnCl₂(aq) + Na₂C₂O₄(aq) + 2H₂O(l) → MnC₂O₄·2H₂O(s) + 2NaCl(aq)[1]

Aging: Continue stirring the mixture for a set period (e.g., 1-2 hours) to ensure complete

reaction and particle size homogeneity.

Isolation: Collect the precipitate by filtration (e.g., using a Buchner funnel).

Washing: Wash the collected solid several times with deionized water to remove soluble

byproducts (like NaCl), followed by a final wash with ethanol or acetone to facilitate drying.[6]

Drying: Dry the product in air at ambient temperature or in a low-temperature oven (< 80°C)

to yield the stable dihydrate precursor.[13]

Step 2: Dehydration to Anhydrous Manganese(II) Oxalate This protocol uses thermal analysis

data to define the dehydration conditions.[7][10]
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Setup: Place a known quantity of the synthesized MnC₂O₄·2H₂O powder in a crucible

suitable for heating.

Heating: Heat the sample in a furnace or thermogravimetric analyzer under a controlled

atmosphere (e.g., flowing nitrogen).

Temperature Program: Based on TGA data, the dehydration of the dihydrate typically occurs

between 140°C and 200°C.[7] Heat the sample to a temperature within this range (e.g.,

180°C) and hold until a constant weight is achieved, indicating the complete removal of

water of crystallization.

Cooling: Cool the sample back to room temperature under an inert atmosphere to prevent

rehydration or oxidation. The resulting powder is anhydrous MnC₂O₄.

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)
This protocol is used to study the thermal stability and decomposition kinetics.[6][10]

Instrument: A simultaneous TGA/DSC analyzer.

Sample Preparation: Accurately weigh 5-10 mg of the anhydrous MnC₂O₄ powder into an

alumina or platinum crucible.

Atmosphere: Purge the furnace with a high-purity inert gas (e.g., Nitrogen) or an oxidative

gas (e.g., Air) at a constant flow rate (e.g., 100-150 mL/min).[6]

Heating Program: Heat the sample from room temperature to a final temperature (e.g., 600-

900°C) at a constant heating rate, typically 10°C/min.[6][10]

Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature) to identify

dehydration and decomposition steps. Analyze the DSC curve (heat flow vs. temperature) to

determine if these events are endothermic or exothermic.

X-ray Diffraction (XRD)
This protocol is used to confirm the crystal structure and phase purity of the material.[6]
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Instrument: A powder X-ray diffractometer.

Sample Preparation: Finely grind the anhydrous MnC₂O₄ powder and mount it onto a sample

holder.

Radiation Source: Use a standard X-ray source, typically Cu Kα radiation (λ = 1.54056 Å).[6]

Scan Parameters: Collect the diffraction pattern over a 2θ range of 5° to 80° with a step size

of 0.02°.[6]

Data Analysis: Compare the resulting diffractogram with standard patterns from databases

(e.g., JCPDS) to identify the crystalline phases present.[6]

Magnetic Susceptibility Measurement
This protocol is used to determine the magnetic properties of the compound.[6]

Instrument: A Superconducting Quantum Interference Device (SQUID) magnetometer.[6]

Sample Preparation: Place a precisely weighed amount of the anhydrous MnC₂O₄ powder

into a gelatin capsule or other suitable sample holder.

Measurement Conditions:

Applied Field: Apply a constant direct current (DC) magnetic field, for example, 2000 Oe.

[6]

Temperature Range: Measure the magnetic susceptibility as a function of temperature,

typically from a low temperature (e.g., 1.8 K) to room temperature (300 K).[6]

Data Analysis: Plot the magnetic susceptibility (χ) versus temperature (T). Analyze the data

using the Curie-Weiss law to determine the nature of the magnetic interactions

(ferromagnetic, antiferromagnetic, or paramagnetic).

Visualizations
Experimental Workflow
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The following diagram illustrates the typical workflow for the synthesis and characterization of

anhydrous Manganese(II) oxalate.

Synthesis

Dehydration

Characterization

Aqueous Solutions
(MnCl₂, Na₂C₂O₄)

Precipitation & Aging

Filtration & Washing

Drying (<80°C)
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(MnC₂O₄·2H₂O)

Thermal Treatment
(140-200°C, Inert Atm.)

Anhydrous Product
(MnC₂O₄)

XRD TGA / DSC SQUID Magnetometry FTIR / Raman
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Click to download full resolution via product page

Workflow for Synthesis and Characterization of Anhydrous MnC₂O₄.

Thermal Decomposition Pathways
The decomposition of anhydrous MnC₂O₄ is highly dependent on the atmosphere, leading to

different manganese oxide products.

Inert Atmosphere (e.g., N₂) Oxidative Atmosphere (e.g., Air)
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Manganese(II) Oxide
(MnO)

 Heat
(>220°C) 

Manganese(III) Oxide
(Mn₂O₃)

 Heat
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CO + CO₂
Manganese(II,III) Oxide

(Mn₃O₄)

CO + CO₂

Click to download full resolution via product page

Thermal Decomposition Pathways of Anhydrous MnC₂O₄.

Safety and Handling
Manganese(II) oxalate is classified as harmful. Users should consult the full Safety Data Sheet

(SDS) before handling.

Hazards: Harmful if swallowed or in contact with skin (H302 + H312).[14][15]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[16][17]

Handling: Use in a well-ventilated area. Avoid dust formation. Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.[17]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[16][17]

Decomposition Hazards: Thermal decomposition produces toxic gases (Carbon Monoxide)

and manganese oxides.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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